3,5-Difluoro-4-methoxybenzaldehyde

• IUPAC Name: 3,5-difluoro-4-methoxybenzaldehyde
• InChI: InChI=1S/C8H6F2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
• InChI Key: KBSLGHDKSCGXKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1F)C=O)F
• Molecular Formula: C8H6F2O2
• DSSTOX Substance ID: DTXSID70560444
• Molecular Weight: 172.13 g/mol
• CAS RN: 654-11-5

Description

3,5-Difluoro-4-methoxybenzaldehyde is a chemical compound with the molecular formula C8H6F2O2. It has a molecular weight of 172.13 and is typically stored at ambient temperature. It is a solid substance.

Molecular Structure Analysis

The IUPAC name for this compound is 3,5-difluoro-4-methoxybenzaldehyde. The InChI code is 1S/C8H6F2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3. The InChI key is KBSLGHDKSCGXKQ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound has a boiling point of 38-41°C and a predicted density of 1.289 g/cm3. It is a solid substance and is typically stored under inert gas (nitrogen or Argon) at 2-8°C.

Scientific Research Applications

Computational Chemistry

Finally, this compound can be used in computational chemistry to model interactions with biological targets or to simulate its behavior in different environments. .

Safety and Hazards

The safety information for this compound includes hazard statements H315, H319, and H335. Precautionary statements include P261, P271, and P280. It is recommended to avoid contact with skin and eyes, and not to breathe dust.

Mechanism of Action

Target of Action

3,5-Difluoro-4-methoxybenzaldehyde is primarily used as a raw material for the synthesis of combretastatin A4 . Combretastatin A4 is a potent inhibitor of microtubule assembly and has shown significant anticancer activity against various human cancer cells .

Mode of Action

The compound interacts with its targets by inhibiting the formation and release of proteins from ribosomes, which are required for cell division . It also inhibits cell growth through formylation , a process that converts inactive proteins into active ones . Furthermore, it prevents methylation of side chains on certain amino acids (lysine and arginine) that are important for protein synthesis .

Biochemical Pathways

The affected biochemical pathways primarily involve protein synthesis and cell division. By inhibiting the formation and release of proteins from ribosomes, the compound disrupts the normal cell cycle, leading to the inhibition of cancer cell growth . The process of formylation further enhances this effect by converting inactive proteins into active ones .

Result of Action

The primary result of the action of 3,5-Difluoro-4-methoxybenzaldehyde is the inhibition of cancer cell growth . By disrupting protein synthesis and cell division, it can effectively halt the proliferation of cancer cells .

Synthesis routes and methods I

Procedure details

3,5-Difluoro-4-methoxybenzonitrile (0.237 mol), Raney alloy (40 g) and 90% formic acid (400 ml) were reacted substantially as described in Example 7A above to obtain 22.9 g (56%) of a white, low melting solid.

Synthesis routes and methods II

Procedure details

A mixture of 3,5-difluoro-4-methoxybenzonitrile (3.50 g, 0.0207 mole) and Raney catalyst powder (3.5 g) in 90% formic acid (35 ml) was stirred and heated under reflux for 2.5 hours and the catalyst was filtered and washed with hot water and hexane. The hexane layer was separated and the aqueous solution was extracted an additional three times with hexane. The combined hexane extracts were washed with water and brine, dried and the solvent was removed to give 3,5-difluoro-4-methoxybenzaldehyde as an oil (3.38 g, 95%).